Cas no 22515-17-9 (Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate)

• Product Name: Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate
• CAS No: 22515-17-9
• MF: C₉H₁₂F₂O₃
• MW: 206.186590194702
• MDL: MFCD20492666
• CID: 1074687
• PubChem ID: 53362434
• Update Time: 2025-06-08

Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate
• MFCD20492666
• Ethyl5,5-difluoro-2-oxo-cyclohexanecarboxylate
• AS-43458
• ethyl 5,5-difluoro-2-oxocyclohexane-1-carboxylate
• EN300-396574
• AMY14746
• 22515-17-9
• DTXSID60693634
• SY322229
• AKOS007930913
• ethyl 5,5-difluoro-2-oxocyclohexanecarboxylate
• CS-0309682
• XAA51517
• SCHEMBL1700776

• MDL： MFCD20492666
• Inchi： 1S/C9H12F2O3/c1-2-14-8(13)6-5-9(10,11)4-3-7(6)12/h6H,2-5H2,1H3
• InChI Key： IYUYMCKYKODONH-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(C(=O)OCC)C1)=O)F

Computed Properties

• Exact Mass: 206.07545056g/mol
• Monoisotopic Mass: 206.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate

Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate (CAS No. 22515-17-9): A Comprehensive Overview

Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate (CAS No. 22515-17-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its difluoro and oxo functionalities, exhibits a range of properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate consists of a cyclohexane ring with two fluorine atoms and an oxo group attached to the same carbon atom, along with an ester group at another position. This specific arrangement imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in disease pathways. The difluoro substitution on the cyclohexane ring enhances the metabolic stability and bioavailability of the final drug candidates, which is crucial for their therapeutic efficacy.

In addition to its role as an intermediate, Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The ester group in this compound can be designed to release the active moiety under specific physiological conditions, thereby improving drug delivery and reducing side effects.

The synthesis of Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate involves several well-established chemical reactions. One common approach involves the reaction of a cyclohexanone derivative with fluorinating agents followed by esterification. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic methods, such as catalytic processes and green chemistry techniques, are being developed to enhance the efficiency and sustainability of these syntheses.

The physicochemical properties of Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate, including its solubility, melting point, and stability, have been extensively studied. These properties are crucial for optimizing its use in various chemical reactions and formulations. For example, its solubility in organic solvents makes it suitable for use in solution-phase syntheses, while its thermal stability ensures that it can withstand high temperatures during processing.

In the context of pharmaceutical development, Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate has shown promise in preclinical studies. Animal models have demonstrated that compounds derived from this intermediate exhibit favorable pharmacokinetic profiles and low toxicity. These findings suggest that further clinical evaluation is warranted to explore their therapeutic potential.

The safety profile of Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate has also been evaluated. Toxicological studies have indicated that it is generally safe for use in laboratory settings when appropriate handling procedures are followed. However, as with any chemical compound, proper safety measures should be taken to minimize exposure and ensure safe handling.

In conclusion, Ethyl 5,5-difluoro-2-oxo-cyclohexanecarboxylate (CAS No. 22515-17-9) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of novel drugs and prodrugs. Ongoing research continues to uncover new applications and optimize its use in various scientific and industrial contexts.